Cas no 36330-85-5 (Fenbufen)

Fenbufen Properties

Names and Identifiers

• 4-([1,1'-Biphenyl]-4-yl)-4-oxobutanoic acid
• 3-(4-Biphenylylcarbonyl) propionic acid
• Fenbufen
• 4-(4-Biphenyl)-4-oxobutyric acid
• 4-(4-BIPHENYLYL)-4-OXOBUTYRIC ACID
• 4-(Biphenyl-4-yl)-4-oxobutanoic acid
• 4-oxo-4-(4-phenylphenyl)butanoic acid
• CL-82204
• Lederfen
• Bufemid
• Cinopal
• Napanol
• 3-(4-Phenylbenzoyl)propionic acid
• 3-(4-Biphenylylcarbonyl)propionic acid
• gamma-Oxo(1,1'-biphenyl)-4-butanoic acid
• 3-(4-Biphenylcarbonyl)propionic acid
• Fenbufenum [INN-Latin]
• Fenbufene [INN-French]
• CL 82204
• 4-biphenyl-4-yl-4-oxobutanoic acid
• Butyric acid 4-(4-biphenyl)-4-oxo-
• 4-oxo-4-(4-phenylphenyl)butano
• 4-biphenyl-4-yl-4-oxobutyric acid
• CS-4743
• Z99599540
• Prestwick2_000218
• NCGC00094886-01
• Cinopol
• FT-0626394
• SS-4225
• CHEBI:31599
• gamma-Oxo-(1,1'-biphenyl)-4-butanoic acid
• SBI-0051631.P002
• SPBio_002156
• EN300-14196
• HMS3372M18
• HMS2235I24
• NCGC00016834-04
• AB00052195
• FENBUFEN [MI]
• [1,1'-Biphenyl]-4-butanoic acid, .gamma.-oxo-
• NINDS_000025
• SR-01000721906-2
• BRD-K12513978-001-05-0
• 3-(4'-biphenylcarbonyl) propanoic acid
• HMS3885N06
• AKOS000200430
• FENBUFEN [INN]
• 36330-85-5
• SR-01000721906-4
• 4-biphenyl-4-yl-4-oxo-butyric acid
• HMS2092B03
• MLS001074090
• BSPBio_000235
• Spectrum5_001528
• FENBUFEN [MART.]
• Fenbufen, European Pharmacopoeia (EP) Reference Standard
• Diphenyl-4-.gamma.-oxo-.gamma.-butyric acid
• Spectrum_001248
• KBioGR_000702
• KBio2_004296
• SR-01000721906-5
• Spectrum3_001430
• KBio3_002360
• Fenbufen 100 microg/mL in Acetonitrile
• DB08981
• Fenbufenum
• CCG-38988
• gamma-oxo(1,1''-biphenyl)-4-butanoic acid
• Q2304195
• SMR000059150
• Pharmakon1600-01501008
• NCGC00016834-03
• s4526
• IDI1_000025
• (1,1'-BIPHENYL)-4-BUTANOIC ACID, gamma-OXO-
• DivK1c_000025
• 4-[1,1''-biphenyl-4-yl]-4-oxobutanoic acid
• 3-(4-Phenyl)benzoyl propionic acid
• NSC757812
• Fenbufene
• KBioSS_001728
• 4-[1,1'-Biphenyl]-4-yl-4-oxobutanoic acid #
• 4-([1,1'-biphenyl]-4-yl)-4-oxobutanoicacid
• D01344
• Propionic acid, 3-(4-biphenylylcarbonyl)-
• NCGC00016834-02
• NCGC00016834-07
• NCGC00094886-03
• HMS2090G14
• Fenbufen (JP17/USAN/INN)
• Prestwick0_000218
• KBio2_006864
• HMS2095L17
• SPECTRUM1501008
• CL 82,204
• 4-[1,1'-biphenyl-4-yl]-4-oxobutanoic acid
• 3-10-00-03334 (Beilstein Handbook Reference)
• 3-(4-biphenylylcarbonyl)-propionic acid
• MFCD00056701
• BB 0221124
• AB00052195-13
• Fenbufen, analytical standard
• KBio1_000025
• NCGC00016834-01
• NS00008115
• DTXSID9023043
• BPBio1_000259
• Tox21_110638
• CHEMBL277522
• KBio2_001728
• MLS000069810
• NSC-757812
• FENBUFEN [JAN]
• Fenbufen [USAN:INN:BAN:JAN]
• HMS3712L17
• 9815R1WR9B
• NSC 757812
• Prestwick1_000218
• BRN 2378560
• FENBUFEN [USAN]
• BSPBio_003140
• NCGC00094886-02
• AC-14459
• BRD-K12513978-001-16-7
• HMS1568L17
• Spectrum2_001389
• FENBUFEN [EP MONOGRAPH]
• EINECS 252-979-0
• SCHEMBL25117
• SR-01000721906
• Tox21_110638_1
• Prestwick_567
• Diphenyl-4-gamma-oxo-gamma-butyric acid
• .gamma.-Oxo(1,1'-biphenyl)-4-butanoic acid
• BDBM50240374
• FENBUFEN [WHO-DD]
• HY-B1138
• Prestwick3_000218
• .beta.,p-Phenylbenzoylpropionic acid
• BCP12106
• SPBio_001378
• beta,p-Phenylbenzoylpropionic acid
• CAS-36330-85-5
• HMS500B07
• Fenbufen,(S)
• Spectrum4_000411
• UNII-9815R1WR9B
• DTXCID703043
• (1,1'-BIPHENYL)-4-BUTANOIC ACID, .GAMMA.-OXO-
• HMS1921B13
• AB00052195_14
• Opera_ID_464
• Fenbufen, 96%
• STK202178
• BRD-K12513978-001-24-1
• +Expand

• MDL： MFCD00056701
• InChIKey： ZPAKPRAICRBAOD-UHFFFAOYSA-N
• Inchi： 1S/C16H14O3/c17-15(10-11-16(18)19)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9H,10-11H2,(H,18,19)
• SMILES： O=C(C([H])([H])C([H])([H])C(=O)O[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 254.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 254.094294
• Heavy Atom Count: 19
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 3.40110
• PSA: 54.37000
• Merck: 13,3990
• Refractive Index: 1.585
• Boiling Point: 470.2°C at 760 mmHg
• Melting Point: 184-187 °C (lit.)
• Flash Point: 252.3°C
• Color/Form: Colorless crystalline powder, odorless and tasteless.
• Solubility: Soluble in glacial acetic acid, ethanol, chloroform, diethyl ether and propylene glycol, almost insoluble in water and petroleum ether.
• Density: 1.189

Fenbufen Security Information

• Symbol: GHS06
• RTECS：DV1761000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： 28-45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 25
• Signal Word：Danger
• Toxicity：LD50 in various strains of mice, rats (mg/kg): 795-1673, 200-720 orally; 506-811, 265-575 i.p. (Bolte)
• HazardClass：6.1

Fenbufen Customs Data

• HS CODE：2921440000
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%